In the present work, chitosan-coated nickel nanoparticles (CS-Ni) were successfully prepared onto screen-printed electrode (SPE) by electrodeposition method with the assistance of an anionic surfactant of sodium dodecyl sulfate (SDS) for the individual and simultaneous sensing of 4-aminophenol (4-AP) and paracetamol (PA). The as-prepared sensor was characterized via scanning electron microscopy, X-ray diffraction, and fourier transform infrared techniques. The electrochemical catalytic behaviors of the 4-AP and PA on the fabricated NiNPs-SDS/CS/SPE electrode were explored using cyclic voltammetry (CV), differential pulse voltammetry (DPV), and electrochemical impedance spectroscopy (EIS). The NiNPS-SDS/CS modified screen-printed electrode demonstrated excellent electrocatalytic activity for 4-AP and PA, indicating that nickel microstructures have a high specific surface area, excellent electrical conductivity, and high electrocatalytic activity. The results indicate that CV and DPV could be easily applied to determine 4-AP and PA using the fabricated sensor under optimized conditions. However, CV is preferred for both analysts’ sensing, with the largest linear range from 1 to 500 μM for 4-AP (R2 = 0.999) and 1 μM to 2 mM (R2 = 0.997) for PA, respectively. In terms of sensitivity and detection limit, DPVs response appeared to be a better technique choice, as it revealed the highest sensitivity values of 0.959 µA µM−1 cm−2 for 4-AP and 1.163 µA µM−1 cm−2 for PA, with the lowest detection limits of 0.06 and 0.04 μM for 4-AP and PA (S/N = 3), respectively. With a high recovery rate, good selectivity, excellent reproducibility, and strong anti-interference ability, the modified sensor was successfully applied to the simultaneous detection of 4-AP and PA in pharmaceutical tablets. It is expected to be widely used in actual sample detection.Graphical abstract

The goal of the present work was to enhance the degree of alkylation of glycerol to ethyl-butyl ethers at a maximum use of bioethanol as an alkylation agent. While being less reactive, ethanol is renewable. On the other hand, the non-renewable isobutylene is more reactive. Etherification of bioglycerol with bioethanol was studied over H-beta zeolite catalysts and over ion-exchange resins in acidic form. Selectivity to di- and triethyl ethers of glycerol over H-beta zeolite at 200 °C after 8 h was up to 49%, while over Purolite catalyst at 180 °C (at the upper limit of its thermal stability) only 14%. Recycling the formed diethyl ether, as a by-product of glycerol ethylation, can significantly increase the yield of di- and triethyl ethers. To increase the yield of the desired di- and tri-alkyl ethers, a consecutive tert-butylation of the remaining hydroxyl groups of glycerol by isobutylene at mild reaction conditions was used (over ion-exchange resin Purolite or Amberlyst 35 as catalysts at a reaction temperature 80 °C). The best results of tert-butylation have been obtained over Purolite CT 169 DR (dry form) at 80 °C after 8 h. The overall selectivity to diethyl, triethyl, di-tert-butyl, tri-tert-butyl, and mixed diethyl-tert-butyl and ethyl-di-tert-butyl ethers of glycerol was 93.3%. Comparable results were obtained over Amberlyst 35 dry catalyst as well. The alkylation was carried out in two steps. The first step was ethylation of glycerol at 200 °C over zeolite catalyst, and the second one was tert-butylation of the products of ethylation over ion-exchange resins as catalysts at 80 °C. The mixture of di- and tri-alkyl ethers with very low concentration of mono-ethers can be potentially used as oxygenate additives to diesel fuels.Graphical abstract

Application of solar thermal energy relies on photothermal effect is one of the emerging topics in green chemical research. Polyethylenimine-grafted graphene oxide (PEI@GO) can harvest thermal energy directly from visible light and be employed as photothermal catalyst in model reactions. Furthermore, this nanocomposite used in carbon dioxide capture-and-release processes relied on photothermal regeneration.Graphical abstract

This article provides an overview of the use of various types of amalgam electrodes for monitoring of organic compounds described in papers published since 2011. Amalgam electrodes are a popular alternative to toxic liquid mercury electrodes in electroanalytical chemistry. These electrodes are made by forming an amalgam between metal and liquid mercury, and offer many advantages, e.g., a wide range of potential windows, low background currents, high sensitivity, and easily surface renewal. This article discusses the different types of amalgam electrodes, including metal solid amalgam electrodes, paste amalgam electrodes, and modifications of amalgam electrodes. The focus is on the use of these electrodes for the determination of organic compounds in environmental, pharmaceutical, food, beverage, and biomedical matrices. The evaluated studies demonstrated that metal solid amalgam electrodes are promising alternatives to the hanging mercury drop electrode for electrochemical measurements.Graphical abstract

A simple, new, and solvent free route to the regioselective and stereoselective synthesis of (E)- and (Z)-allylamines has been achieved by the reaction of Baylis–Hillman acetates with various nitrogen nucleophiles in the presence of 1,8-diazabicyclo(5.4.0)undec-7-ene (DBU). This method requires very short reaction time and accomplished by SN2ʹ nucleophilic substitution pathway.Graphical abstract

Online electrochemical mass spectrometry (OEMS) is a promising analytical technique to monitor minor side reactions with gaseous species, taking place while charging and discharging a lithium-ion cell. However, besides the manifold examples of these custom-made systems and their application, a clear analytical view on the origin of the evolving gasses and their manifold interactions within the cell environment is missing and therefore given in this work. To get a better understanding of the complexity of gas evolution associated with electrochemical reactions in lithium-ion cells, the use of chronoamperometry as an analytical method was chosen. This led to a precise variation of the applied voltage and voltage-pulse length and enabled therewith a clear starting point of the electrochemically triggered reactions. It was found that chronoamperometry can be used to precisely trigger those reactions with gaseous products. Additionally, it was found that the release of gaseous species depends on many parameters including the cell configuration, the current, and the gas species. The response time determination showed that a custom-made highly porous electrode configuration had an overall better response behavior within minutes with differences for the respective gasses of interest, compared to a standard foil configuration cells. The herein presented methodology shows how an electroanalytical approach can help gain further insight into advanced hyphenated methods, such as OEMS in the context of studies of lithium-ion cells.Graphical abstract

Enamine derivative barbiturate ligands were prepared from reaction of 5-formylbarbituric acid with the selected aryl amines in methanol. The copper(II) complexes were obtained from the treatment of the ligands with copper(II) acetate monohydrate in methanol. The synthesized compounds were characterized using different spectroscopic techniques such as ATR-IR and NMR. The biological activities of the prepared compounds were studied. Antioxidant activities of the compounds were evaluated using 1,1-diphenyl-2-picrylhydrazyl (DPPH) radical scavenging method. Ligand 5-[[4-(phenyldiazenyl)phenylamino]methylene]pyrimidine-2,4,6(1H,3H,5H)-trione exhibited higher antioxidant capacity (IC50 of 1.13 ± 0.25 mM) than the other compounds. Larvicidal activities were performed to examine the efficiency of the compounds against Aedes aegypti. Complex bis[(2-phenoxyphenyl)(2,4,6-trioxotetrahydropyrimidin-5(2H)-ylidene)methyl]amidocopper(II) showed greater larvicidal activity (LC50 of 37.91 ppm) than other compounds. Results of the biological activities indicated that prepared compounds have promising antioxidant and larvicidal activities.Graphical abstract

A green, facile, and efficient method for the synthesis of novel 1,2-dihydroacridine-2-carboxamide derivatives was effectively performed via a one-pot pseudo-five component cascade reaction involving 2-chloroquinoline-3-carbaldehyde, 1-phenyl-2-(triphenylphosphoranylidene)ethanone, diketene, and several primary amines in ethanol at 70 °C, in one pot reaction. This novel effective cascade reaction was accomplished probably via a sequence of Wittig reaction/SN reaction/Michael addition/intramolecular C-cyclization and imine hydrolysis. The advantages of this method are operational simplicity, atom economy, short reaction times, facile work-up procedure, and very high yields.Graphical abstract

Oxidation stress, advanced glycation, accumulation of metals, accumulation of lactate, all these factors damage the human biomolecules and cause diseases such as cancer, Alzheimer’s disease, and diabetes. Therefore, we made this article in which we tried to find solution for reduction of these negative factors. We found that carnosine is a potential solution. Carnosine is an endogenously produced heterodipeptide that meets Lipinski’s criteria which determine the suitability of a substance as a drug. Carnosine has antioxidant, pH-buffering, chelating, anti-aging, and anti-advanced glycation end products (AGEs) effects on the human body. Its regulation in the body lies in the enzymatic activities of carnosinases that break down carnosine into ß-alanine and l-histidine and carnosine synthase linking ß-alanine and l-histidine to the carnosine form. To use carnosine as a drug, the inhibitors of carnosinases such as carnostatine and bestatine must be used. It is possible to observe how carnosine is regulated by various enzymes in various diseases, how carnosine with inhibitors carnosinases supplementation affects plasma and tissue concentrations by means of several methods, namely by high-performance liquid chromatography, capillary electrophoresis, optical methods, and immunoanalytical methods. These methods may be useful for future research for application of carnosine as pharmaceutical drug for treatment of several diseases.Graphical abstract

AbstractUnder atmospheric pressure and solvent-free conditions, β-hydroxyethyl alkyl sulfides (RSCH2CH2OH) were synthesized using crown ether as phase transfer agent, inorganic acid potassium salts (KA) as catalyst, ethylene carbonate (EC) and mercaptan (RSH) as raw materials. The solid/liquid phase transfer effect of 18-crown-6 on the β-hydroxyethylation of RSH catalyzed by KA and the effect of EC/RSH molar ratio on the selectivity of RSCH2CH2OH were systematically investigated. The results showed that 18-crown-6 itself had no catalytic activity. Compared with KA alone, the synergistic catalysis of KA with 18-crown-6 could significantly accelerate the reaction rate and the conversion of RSH was greatly increased. In the case of 0.3 mol% K2CO3 in combination with 0.6 mol% 18-crown-6 catalyzed β-hydroxyethylation of n-octyl mercaptan, the conversion of n-C8H17SH reached 100%, whereas the selectivity of n-C8H17SCH2CH2OH gradually decreased from 97.6 to 90.3% with increasing the molar ratio of EC/n-C8H17SH from 1.02 to 1.50, and the by-products were vinyl n-octyl sulfide and ethylene glycol. Under solvent-free conditions, the phase interface restriction between the KA catalyst and the liquid-phase reactants can be effectively broken after the addition of 18-crown-6, thereby enhancing the β-hydroxyethylation of RSH reaction efficiently.Graphic abstract